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Compound of Interest

Compound Name: 4-(Methylsulfonyl)benzonitrile

Cat. No.: B1297823 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 4-
(Methylsulfonyl)benzonitrile, a versatile organic compound utilized in pharmaceutical

synthesis, agrochemical production, and various industrial applications.[1][2] Due to its

widespread use, a thorough understanding of its toxicological profile and proper handling

procedures is crucial for ensuring occupational safety.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 4-(Methylsulfonyl)benzonitrile is

presented in Table 1. This data is essential for understanding its behavior under various

laboratory conditions.
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Property Value Reference

Molecular Formula C8H7NO2S [3][4]

Molecular Weight 181.21 g/mol [3][4]

CAS Number 22821-76-7 [3][4]

Appearance
White to off-white crystalline

solid
[4]

Melting Point 137-142 °C [5]

Boiling Point 385.8 ± 34.0 °C (Predicted) [5]

Density 1.32 g/cm³ [6]

Flash Point 187.1 °C [6]

Vapor Pressure 3.7E-06 mmHg at 25°C [6]

Hazard Identification and Classification
4-(Methylsulfonyl)benzonitrile is classified as a hazardous substance. The Globally

Harmonized System (GHS) classification and associated hazard statements are summarized in

Table 2.
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statements

Acute Toxicity, Oral

(Category 4)
GHS07 Warning

H302: Harmful if

swallowed.[4]

Skin Irritation

(Category 2)
GHS07 Warning

H315: Causes skin

irritation.[6]

Eye Irritation

(Category 2A)
GHS07 Warning

H319: Causes serious

eye irritation.[6]

Specific target organ

toxicity — Single

exposure (Category

3), Respiratory system

GHS07 Warning
H335: May cause

respiratory irritation.[6]

Toxicological Information
While comprehensive toxicological data for 4-(Methylsulfonyl)benzonitrile is not readily

available in public literature, a documented case of occupational poisoning highlights its

potential for significant human toxicity.

A case report detailed severe toxic encephalopathy and peripheral neuropathy in an individual

with occupational exposure.[1] The patient presented with neurological symptoms, and blood

analysis revealed the presence of 4-(Methylsulfonyl)benzonitrile.[1] This case suggests that

the compound is lipophilic, enabling it to cross the blood-brain barrier and accumulate in brain

tissue, leading to neurotoxic effects.[1]

Due to the lack of specific LD50 and LC50 data, caution is strongly advised when handling this

compound. The primary routes of exposure are inhalation, ingestion, and skin contact.

Potential Toxicity Pathway
Based on the observed neurotoxicity, a possible logical pathway of toxicity is outlined below. It

is important to note that this is a generalized representation and the precise molecular

mechanisms require further investigation.
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Figure 1: Postulated logical pathway for the neurotoxicity of 4-(Methylsulfonyl)benzonitrile.

Handling and Storage Precautions
Adherence to strict safety protocols is mandatory when handling 4-
(Methylsulfonyl)benzonitrile.

Safe Handling Workflow
The following workflow outlines the key stages for the safe handling of this compound from

receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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